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Magnum-PSI: A Comparative Benchmark in
High-Flux Plasma Generation
For researchers, scientists, and drug development professionals navigating the complex

landscape of plasma-material interaction, the choice of a plasma generator is paramount. This

guide provides a comprehensive performance benchmark of the Magnum-PSI linear plasma

generator against other leading alternatives, supported by experimental data and detailed

methodologies.

Magnum-PSI (MAgnetized plasma Generator and NUMerical modeling for Plasma Surface

Interactions) stands as a unique facility capable of producing plasma conditions relevant to the

demanding environment of the ITER divertor.[1][2] This guide will delve into a quantitative

comparison of Magnum-PSI with its forerunner, Pilot-PSI, and other significant linear plasma

devices such as PSI-2, JULE-PSI, Proto-PISCES, and NAGDIS-II.

Performance Benchmark: A Quantitative
Comparison
The performance of a plasma generator is primarily characterized by its ability to generate

high-density, high-temperature plasmas, delivering high particle and heat fluxes to a target

material. The following table summarizes the key performance parameters of Magnum-PSI

and its counterparts.
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Paramete
r

Magnum-

PSI
Pilot-PSI PSI-2 JULE-PSI

Proto-

PISCES
NAGDIS-II

Electron

Density

(n_e)

10¹⁹ - 10²¹

m⁻³[1]

~ (0.1 - 10)

x 10²⁰ m⁻³

10¹⁷ - 10¹⁹

m⁻³

Modeled

on PSI-2

~ 5 x 10¹⁸

m⁻³

10¹⁸ - 10¹⁹

m⁻³

Electron

Temperatur

e (T_e)

0.1 - 10

eV[1]
1 - 5 eV 3 - 20 eV

Modeled

on PSI-2
5 - 20 eV 1 - 10 eV

Particle

Flux (Γ_p)

10²³ - 10²⁵

m⁻²s⁻¹[1]

~ 10²³ -

10²⁴

m⁻²s⁻¹

10²¹ - 10²³

m⁻²s⁻¹

Modeled

on PSI-2

~ 10²¹

m⁻²s⁻¹

~ 10²²

m⁻²s⁻¹

Heat Flux

(q_h)

> 10

MW/m²[1]

Up to ~4

MW/m²
-

Modeled

on PSI-2
~ 1 MW/m² -

Magnetic

Field (B)

Up to 2.5

T[1]

Up to 1.6

T[3]
~ 0.1 T

Modeled

on PSI-2
~ 0.2 T ~ 0.1 T

Experimental Protocols: Methodologies for Key
Measurements
The data presented in this guide is primarily derived from two key diagnostic techniques:

Thomson Scattering and Langmuir Probes. These methods are fundamental to characterizing

the plasma conditions in linear devices.

Thomson Scattering
Thomson scattering is a non-invasive diagnostic technique used to measure electron

temperature and density with high spatial and temporal resolution. The fundamental principle

involves scattering a high-power laser beam off the electrons in the plasma. The scattered light

is Doppler-shifted due to the thermal motion of the electrons. By analyzing the spectral

broadening of the scattered light, the electron temperature can be determined. The total

intensity of the scattered light is proportional to the electron density.

Experimental Procedure:
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A high-energy pulsed laser (e.g., Nd:YAG) is directed into the plasma volume.

The scattered light is collected at a specific angle (typically 90°) to the incident laser beam.

The collected light is passed through a spectrometer to resolve its spectral distribution.

A sensitive detector, such as an intensified CCD (iCCD) camera, records the spectrum.

The electron temperature is derived from the Gaussian width of the measured spectrum.

The electron density is determined by calibrating the scattered signal intensity against a

known scattering source, such as Rayleigh scattering from a neutral gas of known pressure.

[4]

Langmuir Probes
A Langmuir probe is an electrode inserted into the plasma to measure various plasma

parameters, including electron temperature, electron density, floating potential, and plasma

potential. By applying a sweeping voltage to the probe and measuring the collected current, an

I-V (current-voltage) characteristic curve is obtained.

Experimental Procedure:

A small metallic electrode (the probe) is inserted into the plasma.

A variable voltage is applied to the probe with respect to a reference electrode (often the

vacuum vessel wall).

The current collected by the probe is measured as the voltage is swept over a range.

The resulting I-V curve is analyzed. The electron temperature can be derived from the slope

of the electron retarding region of the curve.

The electron density is calculated from the ion saturation current, which is the relatively

constant current collected at highly negative probe voltages.[5][6]
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Visualizing the Comparison and Experimental
Workflow
To better understand the logical flow of comparing these plasma generators and the typical

experimental process, the following diagrams are provided.

Plasma Generation Method

Key Performance Indicators

Cascaded Arc

Magnum-PSI

Powers

Pilot-PSI

Powers

LaB6 Cathode

PSI-2

Powers

JULE-PSI

Powers

Proto-PISCES

Powers

ECR Source

NAGDIS-II

Powers

Electron Density (ne)Electron Temperature (Te)Particle Flux (Γp)Heat Flux (qh)

Click to download full resolution via product page

Caption: Logical flow of plasma generator comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benchmarking the performance of Magnum-PSI with
other plasma generators.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12768669#benchmarking-the-performance-of-
magnum-psi-with-other-plasma-generators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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